Cas no 21080-92-2 (3-Thiophenemalonic acid)

• Product Name: 3-Thiophenemalonic acid
• CAS No: 21080-92-2
• Molecular Formula: C₇H₆O₄S
• Molecular Weight: 186.1851
• MDL: MFCD00005469
• CID: 51715
• PubChem ID: 24852885

3-Thiophenemalonic acid Properties

Names and Identifiers

• 2-(Thiophen-3-yl)malonic acid
• (3-Thienyl)malonic acid
• 3-Thienylmalonic acid
• 3-Thienylpropanedioic acid
• TPA
• 3-Thiophenemalonic acid
• 2-thiophen-3-ylpropanedioic acid
• Ticarcillin Sodium Impurity C
• Propanedioic acid,3-thienyl
• thien-3-ylmalonic acid
• thiophene-3-malonic acid
• Propanedioic acid, 3-thienyl-
• 3-Thiophene malonic acid
• Propanedioic acid, 2-(3-thienyl)-
• 2-(3-Thienyl)malonic acid
• 2-(3-thienyl)propanedioic acid
• GCOOGCQWQFRJEK-UHFFFAOYSA-N
• 2-(thiophen-3-yl)propanedioic acid
• 3-thiophenemalonic
• PubChem5577
• KSC

• MDL： MFCD00005469
• InChIKey： GCOOGCQWQFRJEK-UHFFFAOYSA-N
• Inchi： 1S/C7H6O4S/c8-6(9)5(7(10)11)4-1-2-12-3-4/h1-3,5H,(H,8,9)(H,10,11)
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])(C(=O)O[H])C(=O)O[H]
• BRN： 6503620

Computed Properties

• Exact Mass: 185.99900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.999
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 103

Experimental Properties

• LogP: 1.00090
• PSA: 102.84000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 396.8℃/760mmHg
• Melting Point: 139 °C (dec.) (lit.)
• Flash Point: 193.8 oC
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u7ed3\u6676\u3002","dst":"White crystals."},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.5439 (rough estimate)

3-Thiophenemalonic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Thiophenemalonic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals High Polymer Materials